N-((1-(thiophen-2-yl)cyclopropyl)methyl)-2-(trifluoromethyl)benzamide
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Description
N-((1-(thiophen-2-yl)cyclopropyl)methyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H14F3NOS and its molecular weight is 325.35. The purity is usually 95%.
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Scientific Research Applications
Structural and Synthesis Insights
- Crystal Structure Analysis : The compound and its derivatives have been studied for their crystal structures, revealing specific space groups, unit cell parameters, and stabilizing interactions like hydrogen bonds and π-π interactions (Sharma et al., 2016).
- Anticancer Evaluation : Certain benzamide derivatives, including those related to the compound , have shown promise in anticancer evaluations, indicating potential therapeutic applications (Ravinaik et al., 2021).
- Supramolecular Gelators : Specific N-(thiazol-2-yl) benzamide derivatives, similar in structure to the compound, have been investigated for their gelation behavior and the role of non-covalent interactions in this process (Yadav & Ballabh, 2020).
Chemical Properties and Reactions
- Colorimetric Sensing : Certain benzamide derivatives have been shown to undergo color transitions in response to specific ions, attributed to charge transfer mechanisms, hinting at the compound's potential in sensing applications (Younes et al., 2020).
- Copper-Catalyzed Intramolecular Cyclization : Research has explored the use of related compounds in facilitating copper-catalyzed cyclization reactions, emphasizing their potential role in synthetic chemistry (Wang et al., 2008).
Properties
IUPAC Name |
N-[(1-thiophen-2-ylcyclopropyl)methyl]-2-(trifluoromethyl)benzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H14F3NOS/c17-16(18,19)12-5-2-1-4-11(12)14(21)20-10-15(7-8-15)13-6-3-9-22-13/h1-6,9H,7-8,10H2,(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIYBIWYKAJJTRU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CNC(=O)C2=CC=CC=C2C(F)(F)F)C3=CC=CS3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NOS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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